Cas no 2229377-00-6 (2-2-(difluoromethoxy)phenylprop-2-en-1-amine)

• Product Name: 2-2-(difluoromethoxy)phenylprop-2-en-1-amine
• CAS No: 2229377-00-6
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 6276930
• PubChem ID: 165784170
• Update Time: 2025-05-19

2-2-(difluoromethoxy)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(difluoromethoxy)phenylprop-2-en-1-amine
• 2229377-00-6
• 2-[2-(difluoromethoxy)phenyl]prop-2-en-1-amine
• EN300-1972109

• Inchi： 1S/C10H11F2NO/c1-7(6-13)8-4-2-3-5-9(8)14-10(11)12/h2-5,10H,1,6,13H2
• InChI Key： UWNGEASGXGILBT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(=C)CN)F

Computed Properties

• Exact Mass: 199.08087030g/mol
• Monoisotopic Mass: 199.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-2-(difluoromethoxy)phenylprop-2-en-1-amine

Introduction to 2-2-(difluoromethoxy)phenylprop-2-en-1-amine (CAS No: 2229377-00-6)

2-2-(difluoromethoxy)phenylprop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229377-00-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of aromatic amine derivatives characterized by a phenyl ring substituted with a propenylamine moiety and a difluoromethoxy group. The unique structural features of this molecule make it a promising candidate for further investigation in drug discovery and development, particularly in the design of novel bioactive molecules.

The structural framework of 2-2-(difluoromethoxy)phenylprop-2-en-1-amine consists of a benzene ring functionalized with both a difluoromethoxy group at the 2-position and an amine-substituted propenyl group at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of the difluoromethoxy group enhances lipophilicity and metabolic stability, while the propenylamine moiety contributes to hydrogen bonding capabilities, making it an attractive scaffold for pharmacological applications.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic amine derivatives due to their diverse biological activities. Studies have demonstrated that such compounds can exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. Specifically, the difluoromethoxy substituent has been shown to modulate enzyme selectivity and improve drug-like properties, including solubility and bioavailability. These attributes are particularly valuable in the development of next-generation therapeutics that require high efficacy and minimal side effects.

Current research in medicinal chemistry has focused on leveraging structural modifications to optimize biological activity. The propenylamine component of 2-2-(difluoromethoxy)phenylprop-2-en-1-amine provides a versatile platform for further derivatization, allowing chemists to explore novel analogs with enhanced potency and selectivity. For instance, modifications at the amine nitrogen or the double bond position can significantly alter binding affinity to target proteins. This flexibility underscores the compound's potential as a lead structure in high-throughput screening campaigns aimed at identifying new therapeutic agents.

One of the most compelling aspects of 2-2-(difluoromethoxy)phenylprop-2-en-1-amine is its potential application in addressing unmet medical needs. Emerging evidence suggests that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. By targeting these enzymes, 2-2-(difluoromethoxy)phenylprop-2-en-1-amine could serve as a basis for developing novel anti-inflammatory drugs with improved pharmacokinetic profiles compared to existing therapeutics. Additionally, its structural motif is reminiscent of molecules known to interact with serine proteases, which are implicated in various pathological processes.

The synthesis of 2-2-(difluoromethoxy)phenylprop-2-en-1-amine presents both challenges and opportunities for synthetic chemists. The introduction of the difluoromethoxy group requires precise control over reaction conditions to avoid unwanted side products, while the propenylamine moiety necessitates careful handling to preserve functional group integrity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it increasingly feasible to construct complex molecular architectures like this one with high efficiency and yield. These advancements are crucial for enabling rapid exploration of structural analogs during drug discovery programs.

Evaluation of 2-2-(difluoromethoxy)phenylprop-2-en-1-amine's biological activity has been conducted using both in vitro and in vivo models. Preliminary studies have shown promising results in terms of enzyme inhibition assays, where the compound demonstrated competitive binding to target enzymes with submicromolar IC50 values. These findings are encouraging for further development efforts, as they indicate that 2229377-00-6 may possess sufficient affinity to warrant more detailed pharmacological characterization. Moreover, its favorable physicochemical properties suggest good oral bioavailability, which is essential for clinical translation.

The role of computational chemistry in optimizing 2-2-(difluoromethoxy)phenylpropenylamine derivatives cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and optimizing lead structures before experimental synthesis begins. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process significantly. For instance, virtual screening algorithms have been used to identify potential binding pockets on target proteins where modifications could enhance activity or selectivity for CAS No 2229377 analogs.

Future directions for research on 2229377 include exploring its potential as an intermediate in multicomponent reactions (MCRs), which allow for rapid diversification of molecular libraries through one-pot syntheses. Such approaches could generate novel derivatives with tailored properties without extensive manual intervention at each step—a critical advantage when dealing with complex molecular scaffolds like this one.

The broader significance of compounds like 22(229377) lies not only their immediate therapeutic potential but also their contribution to our fundamental understanding biochemical pathways relevant diseases inflammation cancer etc.. As knowledge grows about how these molecules interact biological systems we expect see more targeted rational approaches designing effective treatments based solid scientific foundation provided by investigations into structures such as this one.